Cas no 39960-06-0 (4-(3,4-dichlorophenyl)butanenitrile)

• Product name: 4-(3,4-dichlorophenyl)butanenitrile
• CAS No: 39960-06-0
• MF: C₁₀H₉Cl₂N
• MW: 214.091160535812
• CID: 4650692
• PubChem ID: 75480927

4-(3,4-dichlorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)butanenitrile
• Benzenebutanenitrile, 3,4-dichloro-

• Inchi： 1S/C10H9Cl2N/c11-9-5-4-8(7-10(9)12)3-1-2-6-13/h4-5,7H,1-3H2
• InChI Key： YZGXEAKPVOFBSJ-UHFFFAOYSA-N
• SMILES： C1(CCCC#N)=CC=C(Cl)C(Cl)=C1

Additional information on 4-(3,4-dichlorophenyl)butanenitrile

Comprehensive Analysis of 4-(3,4-Dichlorophenyl)butanenitrile (CAS No. 39960-06-0): Properties, Applications, and Industry Trends

4-(3,4-Dichlorophenyl)butanenitrile (CAS No. 39960-06-0) is an organic compound belonging to the nitrile family, characterized by its unique molecular structure featuring a dichlorophenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as an intermediate. With the growing demand for specialty chemicals in drug discovery, understanding its properties and applications is critical for researchers and industry professionals.

The compound's systematic name, 4-(3,4-dichlorophenyl)butanenitrile, reflects its precise chemical architecture. Its CAS number 39960-06-0 serves as a universal identifier in regulatory and commercial databases. Recent studies highlight its role in synthesizing biologically active molecules, particularly in the development of crop protection agents and pharmaceutical intermediates. As sustainability becomes a key focus in chemical manufacturing, innovations in green synthesis methods for such nitriles are gaining traction.

One of the most searched questions regarding 4-(3,4-dichlorophenyl)butanenitrile revolves around its synthetic pathways. Researchers often explore catalytic processes involving palladium-coupling reactions or microwave-assisted synthesis to improve yield and reduce waste. Additionally, its solubility profile and stability under various pH conditions are frequently investigated for formulation optimization. These topics align with broader industry trends emphasizing process efficiency and environmental compliance.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize CAS 39960-06-0. Purity thresholds (>98%) are critical for its use in high-value applications, driving demand for reliable analytical standards. The compound’s melting point (typically 45-50°C) and molecular weight (228.1 g/mol) are essential parameters for quality control protocols.

Emerging discussions in scientific forums often link 4-(3,4-dichlorophenyl)butanenitrile to precision agriculture and targeted drug delivery systems. Its derivatives show promise in modulating enzyme inhibition, a hot topic in cancer research and metabolic disorder therapeutics. Furthermore, the compound’s potential in smart material development—such as self-healing polymers—is an area of active exploration, resonating with the rise of advanced material sciences.

Regulatory aspects of 39960-06-0 compliance with REACH and FDA guidelines are another focal point for manufacturers. Documentation of its ecotoxicological data and biodegradability is increasingly required to meet global ESG (Environmental, Social, and Governance) standards. Such requirements align with the broader shift toward sustainable chemistry practices.

In conclusion, 4-(3,4-dichlorophenyl)butanenitrile (CAS No. 39960-06-0) exemplifies the intersection of chemical innovation and industrial applicability. As research continues to uncover new derivatives and applications, this compound remains a subject of both academic and commercial interest. Its relevance to life sciences, material engineering, and environmental sustainability ensures its place in future scientific advancements.